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Compound of Interest

Compound Name: 4-Hydroxy-5-nitronicotinic acid

Cat. No.: B1322084 Get Quote

Essential Safety and Handling Guide for 4-Hydroxy-
5-nitronicotinic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Hydroxy-5-nitronicotinic acid, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and proper material disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 4-Hydroxy-5-nitronicotinic acid is not readily

available, data for the structurally similar isomer, 6-Hydroxy-5-nitronicotinic acid, indicates that

it can cause skin and serious eye irritation.[1] Therefore, it is prudent to handle 4-Hydroxy-5-
nitronicotinic acid with the same level of caution. The primary risks associated with

compounds in this class include skin, eye, and respiratory irritation.[2]

Table 1: Hazard Summary and Recommended Personal Protective Equipment (PPE)
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Hazard Category Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Contact H315: Causes skin irritation.[1]

Lab Coat: A chemical-resistant

lab coat must be worn and fully

buttoned.[2] Gloves: Chemical-

resistant gloves (e.g., nitrile or

butyl rubber) are required.

Gloves should be inspected

before use and changed

immediately if contaminated.[2]

[3] Footwear: Fully enclosed

shoes made of a chemical-

resistant material are

mandatory.[2]

Eye Contact
H319: Causes serious eye

irritation.[1]

Safety Goggles: Wear

chemical splash goggles that

meet ANSI Z.87.1 or European

Standard EN166.[2][4] Face

Shield: For tasks with a

significant risk of splashing or

dust generation, a face shield

should be worn over safety

goggles.[2][3]
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Inhalation
H335: May cause respiratory

irritation.[2]

Ventilation: Handle the solid

compound in a well-ventilated

area, preferably within a

certified chemical fume hood,

to minimize dust inhalation.[2]

Respiratory Protection: If

engineering controls are

insufficient, a NIOSH-approved

respirator is necessary. The

type of respirator will depend

on the potential exposure

level.[2]

Ingestion Harmful if swallowed.[2]

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly with soap and

water after handling the

compound, even when gloves

have been worn.[2]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring

safe handling.

Preparation and Engineering Controls:

Designated Area: All handling of 4-Hydroxy-5-nitronicotinic acid should occur in a

designated area, such as a chemical fume hood.[2]

Ventilation Check: Ensure the chemical fume hood is functioning correctly before starting

any work.[2]

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats,

glassware, and properly labeled waste containers, before handling the chemical.[2]

Donning Personal Protective Equipment (PPE):
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Put on all required PPE as detailed in Table 1.

Ensure gloves are the correct size and are free of defects.

Handling the Compound:

Weighing: Tare a weigh boat on a balance inside the fume hood. Carefully transfer the

desired amount of the compound using a clean spatula.

Dissolving: If preparing a solution, add the solvent to the vessel containing the weighed

compound within the fume hood.

General Handling: Avoid any actions that could generate dust. Keep the container with the

solid compound tightly closed when not in use.[1]

Post-Handling Procedures:

Decontamination: Clean all non-disposable equipment that came into contact with the

chemical according to standard laboratory procedures.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Gloves

should be removed first, followed by the lab coat and eye protection.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Experimental Workflow for Handling 4-Hydroxy-5-
nitronicotinic Acid
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Caption: Workflow for the safe handling of 4-Hydroxy-5-nitronicotinic acid.
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Disposal Plan
Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory

bodies.

Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with 4-Hydroxy-5-nitronicotinic acid
(e.g., gloves, weigh boats, paper towels) must be placed in a dedicated, clearly labeled

hazardous waste container.[2]

Unused Compound: The original container with any remaining compound must be

disposed of as hazardous chemical waste.[2]

Liquid Waste: Solutions containing the compound should be collected in a labeled

hazardous waste container designated for halogenated or non-halogenated organic waste,

as appropriate for the solvent used.

Disposal Procedures:

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on chemical waste disposal.

Waste should be collected by a licensed hazardous waste disposal company.

It may be possible to dissolve or mix the material with a combustible solvent and burn it in

a chemical incinerator equipped with an afterburner and scrubber system.[1]

Observe all federal, state, and local regulations when disposing of this substance.[1]

Logical Flow for Disposal of 4-Hydroxy-5-nitronicotinic
Acid Waste
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Caption: Decision flow for the proper disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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